N-(4-chloro-2-methylphenyl)-3-hydroxypiperidine-1-carboxamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-3-hydroxypiperidine-1-carboxamide
• InChI: InChI=1S/C13H17ClN2O2/c1-9-7-10(14)4-5-12(9)15-13(18)16-6-2-3-11(17)8-16/h4-5,7,11,17H,2-3,6,8H2,1H3,(H,15,18)
• InChI Key: CUUSHHQUKQWAGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)N2CCCC(C2)O
• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol

Description

N-(4-chloro-2-methylphenyl)-3-hydroxypiperidine-1-carboxamide is a chemical compound that belongs to the class of piperidine derivatives. This compound has gained attention in scientific research due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

The exact mechanism of action of N-(4-chloro-2-methylphenyl)-3-hydroxypiperidine-1-carboxamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neurotransmitters in the brain. This compound is thought to enhance the activity of GABAergic neurons, leading to the suppression of neuronal excitability and the reduction of pain and anxiety.
Biochemical and Physiological Effects:
Studies have shown that N-(4-chloro-2-methylphenyl)-3-hydroxypiperidine-1-carboxamide has significant effects on biochemical and physiological processes. It has been found to increase the levels of GABA in the brain, which leads to the suppression of neuronal activity. This compound has also been shown to reduce the levels of glutamate, a neurotransmitter that is involved in the transmission of pain signals.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-chloro-2-methylphenyl)-3-hydroxypiperidine-1-carboxamide in lab experiments is its potential as a therapeutic agent for various diseases. This compound has been shown to have anticonvulsant, analgesic, and anxiolytic properties, making it a promising candidate for the treatment of neuropathic pain, epilepsy, and anxiety disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound as a therapeutic agent.

Future Directions

There are several future directions for the study of N-(4-chloro-2-methylphenyl)-3-hydroxypiperidine-1-carboxamide. One direction is to investigate the potential of this compound as a treatment for other neurological disorders, such as depression and schizophrenia. Another direction is to study the safety and efficacy of this compound in clinical trials. Additionally, further research is needed to determine the exact mechanism of action of this compound and to identify potential drug targets for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(4-chloro-2-methylphenyl)-3-hydroxypiperidine-1-carboxamide involves the reaction of 4-chloro-2-methylbenzoyl chloride with piperidine-3-carboxylic acid in the presence of a base. The reaction yields N-(4-chloro-2-methylphenyl)-3-hydroxypiperidine-1-carboxylic acid, which is then converted to the amide form using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC).

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-3-hydroxypiperidine-1-carboxamide has been studied for its potential as a therapeutic agent for various diseases. It has been found to have anticonvulsant, analgesic, and anxiolytic properties. Research has also shown that this compound has potential as a treatment for neuropathic pain, epilepsy, and anxiety disorders.